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Compound of Interest

Compound Name: MIDD0301

Cat. No.: B1193190 Get Quote

This guide provides essential safety, handling, and disposal information for MIDD0301, a novel

oral asthma drug candidate. The information is intended for researchers, scientists, and drug

development professionals.

Disclaimer: This guide is for informational purposes and should be supplemented by a thorough

institutional risk assessment before handling MIDD0301.

Personal Protective Equipment (PPE)
When handling MIDD0301, it is crucial to use appropriate personal protective equipment to

prevent exposure.

PPE Category Recommended Equipment

Hand Protection
Wear protective gloves. Be aware that the liquid

may penetrate the gloves.[1]

Eye/Face Protection Wear safety glasses with side shields.[1]

Skin and Body Protection
Wear appropriate clothing to prevent repeated

or prolonged skin contact.[1]

Respiratory Protection

No special precautions are necessary under

normal conditions of use.[1] In case of

insufficient ventilation, wear suitable respiratory

equipment.
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First-Aid Measures
In case of exposure to MIDD0301, follow these first-aid procedures:

Exposure Route First-Aid Instructions

Inhalation

If breathing is difficult, remove to fresh air and

keep at rest in a position comfortable for

breathing. Get medical attention if you feel

unwell.

Skin Contact

Remove contaminated clothing. Wash skin with

soap and water. Get medical attention if irritation

develops or persists.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids. Get medical attention if

irritation develops or persists.

Ingestion
Rinse mouth thoroughly. Get medical attention if

any discomfort occurs.

Handling and Storage
Proper handling and storage are vital to maintain the integrity of MIDD0301 and ensure a safe

laboratory environment.

Handling: Avoid contact with eyes and prolonged skin contact. Wash hands after handling.

Observe good industrial hygiene practices.

Storage: Keep the container tightly closed. Store away from incompatible materials.

Accidental Release Measures
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Avoid inhalation of mist and contact with skin and eyes.

Absorb spillage with a suitable absorbent material.
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After removal, flush the contaminated area thoroughly with water.

Disposal Considerations
Dispose of MIDD0301 and any contaminated materials in accordance with local regulations. Do

not discharge into drains, water courses, or onto the ground.

Experimental Protocols
Pharmacokinetic Studies of MIDD0301

Pharmacokinetic analyses of MIDD0301 have been conducted in mice using various

administration routes to determine its distribution and metabolism.

Oral Administration:

Vehicle: 2% polyethylene glycol and 98% of a 2% aqueous hydroxypropyl-methyl cellulose

solution.

Dosage: 7.5 mg/mL.

Observations: After oral administration, unconjugated MIDD0301 was primarily found in

feces (54.3%), with a small amount in urine (0.1%). The main metabolite was MIDD0301
glucuronide, which was excreted exclusively in the urine.

Intraperitoneal (IP) Administration:

Vehicle: 50% propylene glycol and 50% phosphate-buffered saline pH 7.2.

Dosage: 3.25 mg/mL.

Intravenous (IV) Administration:

Vehicle: Phosphate buffered saline pH 7.2.

Dosage: 5 mg/mL.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1193190?utm_src=pdf-body
https://www.benchchem.com/product/b1193190?utm_src=pdf-body
https://www.benchchem.com/product/b1193190?utm_src=pdf-body
https://www.benchchem.com/product/b1193190?utm_src=pdf-body
https://www.benchchem.com/product/b1193190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observations: Following IV injection, 30.4% of unconjugated MIDD0301 was recovered in

feces and 0.4% in urine within the first 24 hours. The major metabolite was MIDD0301
glucoside.

Immunotoxicity Studies of MIDD0301

A 28-day repeat dose immunotoxicity study was conducted in mice to evaluate the safety of

MIDD0301.

Administration: Mice were orally administered 100 mg/kg of MIDD0301 mixed in peanut

butter twice daily.

Results: The study showed that repeated daily administration of MIDD0301 is safe and not

associated with adverse immunotoxicological effects in mice. No signs of general toxicity

were observed, and systemic humoral immune function was not affected.
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Caption: Workflow for handling MIDD0301 in a laboratory setting.
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Caption: Logical steps for responding to a MIDD0301 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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